1-benzyl-4-chloro-1H-pyrazolo[3,4-b]pyridine

• Molecular Formula: C13H10ClN3
• Molecular Weight: 243.69 g/mol
• IUPAC Name: 1-benzyl-4-chloropyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C13H10ClN3/c14-12-6-7-15-13-11(12)8-16-17(13)9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: FNMDLLNQCUDMRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=NC=CC(=C3C=N2)Cl

Description

1-benzyl-4-chloro-1H-pyrazolo[3,4-b]pyridine is a useful research compound. Its molecular formula is C13H10ClN3 and its molecular weight is 243.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phosphorus oxychloride (60 ml) and phosphorus pentachloride (20 mg) were added to 1-benzyl-4-hydroxy-1H-pyrazolo[3,4-b]pyridine (13.8 g) and the mixture was refluxed under heating for 2 hours. After completion of the reaction, phosphorus oxychloride was distilled away under reduced pressure and the residue obtained was poured into ice water. The mixture was neutralized with 2N aqueous solution of sodium hydroxide and the resultant crystals were collected by filtration. After drying, the crystals were recrystallized from ethyl acetate-hexane to give 13.5 g of 1-benzyl-4-chloro-1H-pyrazolo[3,4-b]pyridine.